Helicascolide A

• CAS RN: 121350-98-9
• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: (4R,5S,6S)-6-[(E)-but-2-en-2-yl]-4-hydroxy-3,3,5-trimethyloxan-2-one
• InChI: InChI=1S/C12H20O3/c1-6-7(2)9-8(3)10(13)12(4,5)11(14)15-9/h6,8-10,13H,1-5H3/b7-6+/t8-,9-,10-/m1/s1
• InChI Key: TXJOTIFCEKOXSM-BPESRRAMSA-N
• Isomeric SMILES: C/C=C(\C)/[C@@H]1[C@H]([C@H](C(C(=O)O1)(C)C)O)C
• SMILES: CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C
• synonyms: helicascolide A; helicascolide B

Description

Helicascolide A is a natural product that was first isolated from a marine sponge, Helicase sp., in 2001. It is a complex molecule with a unique structure that has attracted the attention of many researchers due to its potential applications in medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Elucidation

• Total Synthesis : Helicascolide A, along with helicascolides B and C, has been synthesized through a concise process, highlighting the use of Oppolzer’s sultam aldol, Mukaiyama aldol, and Dess–Martin periodinane oxidation reactions. This synthesis method provides a foundational approach for further exploration and application of these compounds (Yadav, Reddy, & Shankar, 2013).
• Biogenesis and Synthetic Approach : A revised approach to the synthesis of helicascolides, including helicascolide A, has been developed. This process is notably concise, offering a new perspective on the biogenesis of these compounds and potentially broadening their application in various fields (Zheng, Xie, & Hong, 2017).

Biological Activity and Applications

• Endophytic Origin and Fungistatic Activity : Helicascolide A was isolated from an endophytic strain of Daldinia eschscholzii, indicating its natural origin and potential biological significance. Importantly, it showed fungistatic activity against Cladosporium cucumerinum, suggesting its utility in agricultural or pharmaceutical contexts (Tarman et al., 2012).

Methodological Developments

• Advancements in Synthesis : An efficient, stereodivergent, and protecting-group-free synthesis method for the helicascolide family, including helicascolide A, has been developed. This approach emphasizes atom-economical and diastereoselective strategies, crucial for the scalable production and potential application of these compounds in various industries (Haydl, Berthold, Spreider, & Breit, 2016).

Potential Implications in Other Fields

• Nanotechnology and Biomedical Applications : While not directly related to helicascolide A, research in nanotechnology and helical structures, such as DNA helicases, offers insights into the broader potential of helical compounds in medicine and other applications. This includes the development of nanomachines, biophysical studies, and microfluidic technologies, which might intersect with the properties and applications of helicascolide A in future research (Ghosh et al., 2018).